BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 2-
(hydroxymethyl)benzonitrile.

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(Hydroxymethyl)benzonitrile

Cat. No.: B1590355

An In-Depth Technical Guide to the Safe Handling of 2-(Hydroxymethyl)benzonitrile

This guide provides comprehensive safety and handling protocols for 2-
(hydroxymethyl)benzonitrile, a versatile intermediate in pharmaceutical and chemical
synthesis.[1][2] Designed for researchers, chemists, and drug development professionals, this
document synthesizes critical safety data with field-proven insights to ensure the well-being of
laboratory personnel and the integrity of research. The procedures outlined herein are based
on a hierarchical approach to risk management, emphasizing the elimination and control of
hazards at their source.

Chemical Identity and Physicochemical Properties

2-(Hydroxymethyl)benzonitrile, also known as 2-cyanobenzyl alcohol, is an aromatic
compound containing both a nitrile and a hydroxymethyl group.[3] Understanding its physical
and chemical properties is fundamental to its safe handling and storage.
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Property Value Source
CAS Number 89942-45-0 [3][4][5]
Alternate CAS 6472-56-0 [6]
Molecular Formula CsH7NO [11[31[5]
Molecular Weight 133.15 g/mol [31[5][6]
Appearance Solid [4][6]

Storage Temperature

Room Temperature / 2-8°C

Refrigerator

[3]4]

Solubility

Slightly soluble in water,

soluble in organic solvents.

[6]

Hazard Identification and Toxicological Profile

The primary hazards associated with 2-(hydroxymethyl)benzonitrile are related to its irritant

properties and acute toxicity. The Globally Harmonized System (GHS) provides a clear

classification of these risks.[4]

GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

Source: Sigma-Aldrich[4]. These classifications are identical to closely related analogs, such as

2-Fluoro-3-(hydroxymethyl)benzonitrile, reinforcing the toxicological profile.[7]
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Toxicological Insights: The Nitrile Moiety

The toxicity profile is largely dictated by the benzonitrile structure. Aromatic nitriles can be
metabolized, potentially releasing cyanide, which inhibits cellular respiration. While specific
toxicokinetic data for this molecule is limited, the general toxicology of nitriles warrants a high
degree of caution.[8][9] Symptoms of exposure can range from irritation to more severe
systemic effects characteristic of cyanide poisoning in cases of significant exposure.[10]
Therefore, preventing all routes of exposure—inhalation, ingestion, and dermal contact—is the
cornerstone of safe handling.

Risk Assessment and Exposure Control

A systematic approach to controlling exposure is critical. The hierarchy of controls provides a
framework for implementing the most effective safety measures.
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Hierarchy of Controls for 2-(Hydroxymethyl)benzonitrile

Elimination

(Not Feasible: Required Intermediate) Fig. 1: Hierarchy of controls for managing exposure risk.

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
« Certified Chemical Fume Hood
« Local Exhaust Ventilation

Administrative Controls
« Standard Operating Procedures (SOPs)
« Restricted Access Areas
* Mandatory Training

:

Personal Protective Equipment (PPE)
« Nitrile Gloves
« Safety Goggles & Face Shield

« Lab Coat

Click to download full resolution via product page

Caption: Fig. 1: Hierarchy of controls for managing exposure risk.

Engineering Controls: The Primary Barrier
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The most critical engineering control is the mandatory use of a certified chemical fume hood for
all manipulations of 2-(hydroxymethyl)benzonitrile, including weighing, transferring, and
preparing solutions.[7] This captures vapors and dust at the source, preventing inhalation,
which is a primary exposure risk (H335).[4] Ensure the fume hood has adequate airflow and is
used correctly. Eyewash stations and safety showers must be readily accessible in the
immediate work area.[11][12]

Personal Protective Equipment (PPE): The Final Defense

PPE is not a substitute for robust engineering controls but is essential for protecting against
direct contact.

o Hand Protection: Wear nitrile rubber gloves. Inspect gloves for tears or punctures before use
and employ proper removal techniques to avoid skin contact. Dispose of contaminated
gloves immediately.[7]

o Eye and Face Protection: Chemical safety goggles are mandatory. For procedures with a
higher risk of splashing, a full-face shield should be worn in addition to goggles.[12]

o Skin and Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.
Do not allow contaminated work clothing to leave the laboratory.[7][12]

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is essential to prevent accidents and
degradation of the material.

Handling

o Work Area: Designate a specific area within a fume hood for handling this compound.

e Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
lab. Do not eat, drink, or smoke in areas where this chemical is handled or stored.[7]

» Dispensing: As a solid, avoid generating dust during weighing and transfer.[11] Use anti-
static and spark-proof tools where applicable.[7]
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e Avoid Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[6][13]
Contact with strong acids could potentially lead to the generation of highly toxic hydrogen
cyanide gas.

Storage
o Container: Store in a tightly sealed, properly labeled container.[6][7]

o Location: Keep in a cool, dry, and well-ventilated area designated for hazardous chemicals.

[6]

o Segregation: Store separately from incompatible materials, particularly strong acids.[6]

Emergency Procedures

Rapid and informed action is critical in an emergency. All personnel must be trained on these
procedures before working with the compound.
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Fig. 2: Workflow for responding to emergency incidents.

Spill Response

Personnel Exposurg Fire Response

Remove victim from source Use appropriate extinguisher:
‘ Dry chemical, CO2, alcohol-resistant foam

l Move to fresh air
I I Y i

Skin Contact: Eye Contact: Inhalation:
Remove contaminated clothing Flush with eyewash for 15+ min
Flush with water for 15+ min Remove contact lenses if possible

Cm/er(:;n c:rr't“ Iacb;ﬁébesr:nv‘;\)alenal e e el o Wear full protective gear and SCBA

Y

Cool containers exposed to fire with water spray

Evacuate immediate area
Alert personnel

Wear appropriate PPE

Do NOT use a direct water jet
(respirator, gloves, goggles)

Move to fresh air Ingestion:
Provide oxygen if breathing is difficult Rinse mouth. Do NOT induce vomiting.

Collect into a sealed container

taine
for hazardous waste disposal

Click to download full resolution via product page

Caption: Fig. 2: Workflow for responding to emergency incidents.

First Aid Measures

« Inhalation (H335): Immediately move the person to fresh air. If breathing is difficult, trained
personnel should administer oxygen. If breathing has stopped, begin artificial respiration.
Seek immediate medical attention.[7][12]

o Skin Contact (H315): Immediately remove all contaminated clothing. Flush the affected skin
with copious amounts of water for at least 15 minutes. Seek medical attention if irritation
persists.[7][12]
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Eye Contact (H319): Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[7][12]

Ingestion (H302): Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention and provide the Safety Data Sheet to the medical personnel.[7]

Spill Response Protocol

Evacuate: Immediately alert others and evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Don appropriate PPE, including a respirator, chemical-resistant gloves, and eye
protection.

Contain: Prevent further spread of the spill. For solid spills, gently sweep up the material to
avoid creating dust. For solutions, absorb with an inert, non-combustible material like
vermiculite or sand.[7]

Collect: Carefully place the absorbed material and contaminated cleaning supplies into a
sealed, labeled container for hazardous waste.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent followed by soap
and water.

Fire-Fighting Measures

Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.
Water spray can be used to cool fire-exposed containers.[7]

Hazards of Combustion: Thermal decomposition can produce toxic gases, including carbon
oxides, nitrogen oxides (NOx), and hydrogen cyanide.

Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).
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Disposal Considerations

All waste containing 2-(hydroxymethyl)benzonitrile must be treated as hazardous.
o Waste Generation: Minimize the generation of waste wherever possible.

o Containers: Collect waste in dedicated, sealed, and properly labeled containers. Do not mix
with other waste streams.

» Disposal: Dispose of waste through a licensed chemical waste disposal company. Adhere to
all local, state, and federal regulations for hazardous waste disposal.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxymethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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